7-(2-Chlorobenzyl)-3-methyl-8-(pentylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione
7-(2-Chlorobenzyl)-3-methyl-8-(pentylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331841-38-4
VCID:
VC0404565
InChI:
InChI=1S/C18H21ClN4O2S/c1-3-4-7-10-26-18-20-15-14(16(24)21-17(25)22(15)2)23(18)11-12-8-5-6-9-13(12)19/h5-6,8-9H,3-4,7,10-11H2,1-2H3,(H,21,24,25)
SMILES:
CCCCCSC1=NC2=C(N1CC3=CC=CC=C3Cl)C(=O)NC(=O)N2C
Molecular Formula:
C18H21ClN4O2S
Molecular Weight:
392.9g/mol
7-(2-Chlorobenzyl)-3-methyl-8-(pentylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 331841-38-4
Main Products
VCID: VC0404565
Molecular Formula: C18H21ClN4O2S
Molecular Weight: 392.9g/mol
| CAS No. | 331841-38-4 |
|---|---|
| Product Name | 7-(2-Chlorobenzyl)-3-methyl-8-(pentylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C18H21ClN4O2S |
| Molecular Weight | 392.9g/mol |
| IUPAC Name | 7-[(2-chlorophenyl)methyl]-3-methyl-8-pentylsulfanylpurine-2,6-dione |
| Standard InChI | InChI=1S/C18H21ClN4O2S/c1-3-4-7-10-26-18-20-15-14(16(24)21-17(25)22(15)2)23(18)11-12-8-5-6-9-13(12)19/h5-6,8-9H,3-4,7,10-11H2,1-2H3,(H,21,24,25) |
| Standard InChIKey | URBPBTWRCSIZJA-UHFFFAOYSA-N |
| SMILES | CCCCCSC1=NC2=C(N1CC3=CC=CC=C3Cl)C(=O)NC(=O)N2C |
| Canonical SMILES | CCCCCSC1=NC2=C(N1CC3=CC=CC=C3Cl)C(=O)NC(=O)N2C |
| PubChem Compound | 3113162 |
| Last Modified | Nov 11 2021 |
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